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Compound of Interest

6-Amino-5-bromopyridine-3-
Compound Name:
sulfonic acid

Cat. No.: B016990

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 6-Amino-5-bromopyridine-3-
sulfonic acid (CAS No. 247582-62-3), a key building block in organic synthesis with significant
potential in medicinal chemistry. This document outlines its chemical and physical properties,
potential synthetic routes, and relevant biological pathways, offering valuable insights for its
application in research and drug development.

Core Chemical and Physical Properties

6-Amino-5-bromopyridine-3-sulfonic acid is a pyridine derivative characterized by the
presence of an amino group at the 6-position, a bromine atom at the 5-position, and a sulfonic
acid group at the 3-position.[1] This unique arrangement of functional groups imparts a balance
of hydrophilic and hydrophobic properties, influencing its solubility and reactivity.

Structural and Identification Data
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Identifier Value
CAS Number 247582-62-3[1][2][3][4][5]
IUPAC Name 6-amino-5-bromopyridine-3-sulfonic acid[1][3][5]

Molecular Formula

CsHsBrN203S[1][2][3]

Molecular Weight

253.07 g/mol [2][3]

InChl Key

AQPIHLQSXPSMHZ-UHFFFAOYSA-N[1][2][3]

Canonical SMILES

C1=C(C=NC(=C1Br)N)S(=0)(=0)O[1][5]

Synonyms

2-Amino-3-bromopyridine-5-sulfonic acid, 6-

Amino-5-bromo-3-pyridinesulfonic acid[2][5]

Physicochemical Properties

Property Value

Physical State Solid[1][6]

Melting Point >250°C[1][2][6]
Density 2.0£0.1 g/cm3[1][2]

Polar Surface Area (PSA)

102 A?[1][2][5]

XLogP3 1.45[2]
Hydrogen Bond Donor Count 2[1]
Hydrogen Bond Acceptor Count 5[1]
Rotatable Bond Count 1[1]

Solubility

Sparingly soluble in DMSO and Water[6]

Storage Conditions

Refrigerator, Sealed in dry, 2-8°C[2][6]

Synthesis and Reactivity
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While specific, detailed experimental protocols for the synthesis of 6-Amino-5-bromopyridine-
3-sulfonic acid are not readily available in the provided search results, potential synthetic
strategies can be inferred from related compounds. A plausible approach involves the
sulfonation of a brominated aminopyridine precursor or the bromination of a sulfonated
aminopyridine.

A potential synthetic pathway could start from 2-aminopyridine, which is first sulfonated to form
6-aminopyridine-3-sulfonic acid. This intermediate can then be brominated to yield the final
product.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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